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Compound of Interest

Compound Name:
Tetrabromophenolphthalein ethyl

ester

Cat. No.: B073270 Get Quote

This technical guide provides an in-depth overview of Tetrabromophenolphthalein ethyl
ester (TBPE), a compound primarily utilized by researchers and professionals in analytical

chemistry and diagnostics. The guide details its chemical identity, properties, synthesis

protocols, and key applications, presenting data in a structured format for clarity and ease of

comparison.

Chemical Identification
Tetrabromophenolphthalein ethyl ester is an anionic dye. It is important to distinguish

between the ester itself and its commonly used potassium salt form, as they have distinct CAS

Registry Numbers.

Tetrabromophenolphthalein ethyl ester: The neutral compound.[1][2]

Tetrabromophenolphthalein ethyl ester potassium salt: The salt form, which is frequently

used as an indicator reagent.[3][4]
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Identifier
Tetrabromophenolphthalei
n ethyl ester

Tetrabromophenolphthalei
n ethyl ester potassium
salt

CAS Registry Number 1176-74-5[1][2] 62637-91-6[3][4]

Molecular Formula C22H14Br4O4[1][2][5] C22H13Br4KO4[3][4][6]

Molecular Weight 661.96 g/mol [2][5] 700.05 g/mol [3][6]

IUPAC Name

ethyl 2-[(3,5-dibromo-4-

hydroxyphenyl)-(3,5-dibromo-

4-oxocyclohexa-2,5-dien-1-

ylidene)methyl]benzoate[1]

potassium 2,6-dibromo-4-(3,5-

dibromo-4-oxocyclohexa-2,5-

dien-1-ylidene)-(2-

ethoxycarbonylphenyl)methylp

henolate[3]

Synonyms

Bromophthalein Magenta E,

TBPPE, Ethyl

tetrabromophenolphthalein[1]

[2]

3′,3′′,5′,5′′-

Tetrabromophenolphthalein

ethyl ester potassium salt[3]

Physicochemical and Spectral Properties
The properties of TBPE make it suitable for various analytical applications, particularly as a pH

and ion-pair indicator.
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Property Value Conditions

Appearance Yellow to red powder[2][7] Solid

Melting Point 208-211 °C[2][7] N/A

210 °C (decomposes)

(Potassium Salt)[6]
N/A

Boiling Point (Predicted) 619.9 ± 55.0 °C[2][7] N/A

pKa (Predicted) 6.25 ± 0.40[2][7] N/A

UV Lambda max
593 nm, 386 nm (Potassium

Salt)[6]
In ethanol

600 to 608 nm (Potassium

Salt)[4]
In ethanol

Visual Transition Interval pH 3.0-3.5 (yellow to green)[6]
Indicator Grade (Potassium

Salt)

pH 4.2-4.9 (blue-green to blue-

violet)[6]

Indicator Grade (Potassium

Salt)

Storage Conditions

Keep in a dark place, under

inert atmosphere, at room

temperature.[1][2][7]

Air and light sensitive[1]

Experimental Protocols
The synthesis of TBPE is a multi-step process starting from phenolphthalein. The overall yield

from phenolphthalein is approximately 25%.[8] The workflow has been optimized to improve

yields at various stages.[8][9]
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Step 1: Reduction

Step 2: Esterification

Step 3: Bromination

Step 4: Oxidation & Salt Formation

Step 5: Final Product

Phenolphthalein

Phenolphthalin

  Zn dust, NaOH(aq), Reflux  

Phenolphthalin Ethyl Ester

  Dry HCl(g) in Ethanol, 25°C, 72h  

Tetrabromophenolphthalin
Ethyl Ester

  Bromine in Ethanol, 0°C  

TBPE Potassium Salt

  K3Fe(CN)6, KOH(aq), 0°C, 5 min  

Tetrabromophenolphthalein
Ethyl Ester (TBPE)

  Acetic Acid, Benzene Extraction  

Click to download full resolution via product page

Synthesis workflow for Tetrabromophenolphthalein Ethyl Ester.
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Methodology:

Reduction of Phenolphthalein: Phenolphthalein is reduced to phenolphthalin using zinc dust

in a refluxing aqueous sodium hydroxide solution.[8][9]

Esterification: The resulting phenolphthalin is esterified by treatment with dry hydrogen

chloride gas in ethanol at room temperature for several days. This step yields phenolphthalin

ethyl ester with high efficiency (93.5% yield when conducted for 72 hours at 25°C).[8][9]

Bromination: The phenolphthalin ethyl ester undergoes bromination. Elemental bromine is

added incrementally to a solution of the ester in cold ethanol (0°C) to yield 3',3'',5',5''-

tetrabromophenolphthalin ethyl ester.[8][9]

Oxidation and Salt Formation: The tetrabromophenolphthalin ethyl ester is oxidized using

potassium ferricyanide in aqueous potassium hydroxide for 5 minutes at 0°C. This forms the

potassium salt of TBPE.[8][9]

Final Product Isolation: The final neutral TBPE product is obtained by suspending the

potassium salt in water containing acetic acid and extracting it with boiling benzene.[8] This

step can achieve a yield of 85%.[9]

TBPE is used as an indicator for the photometric titration of anionic surfactants with a cationic

surfactant titrant.

Protocol Outline:

Indicator Preparation: Dissolve TBPE in an acidic aqueous medium in the presence of a non-

ionic surfactant like Triton X-100. In its acidic form (TBPE·H), the solution is yellow.[10]

Titration: Use a bulky cation, such as distearyldimethylammonium ion, as the titrant.[10]

Endpoint Detection: As the titrant is added, it forms an ion associate with the indicator

(Q+·TBPE–), causing a color change from yellow to blue. The endpoint is detected

photometrically by monitoring the absorbance at the corresponding wavelength.[10]

Mechanism of Action and Applications
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TBPE's utility stems from its properties as a pH indicator and an ion-pair forming dye. It is

employed in several analytical and diagnostic fields.

The reaction mechanism involves the enzymatic cleavage of the ethyl ester bond by esterases.

This process liberates the tetrabromophenolphthalein anion, which is a deeply colored pH

indicator in its basic form. This property is valuable for visualizing and characterizing esterase

isozymes in-gel (zymography) and for developing spectrophotometric assays to monitor

enzyme kinetics.[9]

TBPE (Substrate)
(Colorless/Light Yellow)

Tetrabromophenolphthalein Anion
(Deeply Colored)

  Enzymatic Cleavage  

Ethanol

  Byproduct  

Esterase

Spectrophotometric
Measurement

  Color Change  

Click to download full resolution via product page

Mechanism of TBPE as a substrate for esterase activity assays.

Determination of Amines and Cationic Surfactants: TBPE serves as an anionic counter-ion in

the spectrophotometric determination of aliphatic primary, secondary, and tertiary amines, as

well as cationic surfactants.[2][7]
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Protein Detection in Urine: It is used as an acid-base indicator to detect protein in urine,

based on the "protein error" principle where the presence of protein shifts the pH transition

range of the indicator.[11]

Detection of Basic Drugs: A colorimetric test using a TBPE reagent has been developed for

the rapid screening of basic drugs and their metabolites in urine samples.[6]

Chemical Agent Detection: TBPE has been recommended as a replacement dye in paper-

based detectors for V-type nerve agents, as it changes color in the presence of these basic

organic compounds.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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